Cas no 2168687-61-2 (3-Formyl-4-(trifluoromethoxy)benzoic acid)

• Product Name: 3-Formyl-4-(trifluoromethoxy)benzoic acid
• CAS No: 2168687-61-2
• MF: C₉H₅F₃O₄
• MW: 234.128813505173
• CID: 5463699
• Update Time: 2025-10-28

3-Formyl-4-(trifluoromethoxy)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-formyl-4-(trifluoromethoxy)benzoic acid
• Z2895328498
• 3-Formyl-4-(trifluoromethoxy)benzoic acid

• Inchi： 1S/C9H5F3O4/c10-9(11,12)16-7-2-1-5(8(14)15)3-6(7)4-13/h1-4H,(H,14,15)
• InChI Key： GWYBMYNBHDLBEM-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(C(=O)O)=CC=1C=O)(F)F

Computed Properties

• Exact Mass: 234.01399312 g/mol
• Monoisotopic Mass: 234.01399312 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 63.6
• Molecular Weight: 234.13

Additional information on 3-Formyl-4-(trifluoromethoxy)benzoic acid

Introduction to 3-Formyl-4-(trifluoromethoxy)benzoic acid (CAS No. 2168687-61-2)

3-Formyl-4-(trifluoromethoxy)benzoic acid (CAS No. 2168687-61-2) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound features a benzene ring substituted with a formyl group at the 3-position and a trifluoromethoxy group at the 4-position, making it a valuable building block for the development of novel compounds and materials.

The chemical structure of 3-Formyl-4-(trifluoromethoxy)benzoic acid is characterized by its aromatic ring, which provides stability and reactivity, and the presence of the formyl and trifluoromethoxy groups, which impart specific functional properties. The formyl group is highly reactive and can participate in various chemical reactions, such as condensation, reduction, and oxidation processes. The trifluoromethoxy group, on the other hand, introduces fluorine atoms into the molecule, enhancing its lipophilicity and metabolic stability.

In the pharmaceutical industry, 3-Formyl-4-(trifluoromethoxy)benzoic acid has shown promise as an intermediate in the synthesis of drugs with potential therapeutic applications. Recent studies have explored its use in the development of anticancer agents, anti-inflammatory drugs, and other bioactive compounds. For instance, a study published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibited potent antitumor activity against various cancer cell lines. The unique combination of functional groups in 3-Formyl-4-(trifluoromethoxy)benzoic acid allows for the fine-tuning of pharmacological properties, making it an attractive candidate for drug discovery.

Beyond pharmaceuticals, 3-Formyl-4-(trifluoromethoxy)benzoic acid has also found applications in materials science. Its ability to undergo controlled polymerization reactions makes it a valuable monomer for the synthesis of functional polymers with tailored properties. Research in this area has focused on developing polymers with enhanced thermal stability, mechanical strength, and optical properties. These materials have potential uses in advanced coatings, electronic devices, and biomedical applications.

In terms of chemical synthesis, 3-Formyl-4-(trifluoromethoxy)benzoic acid serves as a key intermediate in the preparation of complex organic molecules. Its reactivity and functional group diversity enable chemists to design efficient synthetic routes for target molecules with high selectivity and yield. A notable example is its use in the synthesis of fluoroquinolone antibiotics, where the trifluoromethoxy group plays a crucial role in enhancing the antibacterial activity of these compounds.

The synthesis of 3-Formyl-4-(trifluoromethoxy)benzoic acid typically involves multi-step processes that include aromatic substitution reactions and functional group transformations. One common synthetic route involves starting from 4-trifluoromethoxybenzoic acid and introducing the formyl group through an appropriate electrophilic aromatic substitution reaction or via a formylation step using reagents such as dimethylformamide (DMF) or other formylating agents. The choice of synthetic method depends on factors such as yield, purity, and cost-effectiveness.

The physical properties of 3-Formyl-4-(trifluoromethoxy)benzoic acid, including its melting point, solubility, and stability under various conditions, are important considerations for both research and industrial applications. It is generally stable under standard laboratory conditions but may require careful handling to avoid degradation or unwanted side reactions. Analytical techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and infrared spectroscopy (IR) are commonly used to characterize this compound and monitor its purity during synthesis.

In conclusion, 3-Formyl-4-(trifluoromethoxy)benzoic acid (CAS No. 2168687-61-2) is a multifaceted compound with significant potential across various scientific disciplines. Its unique chemical structure and functional groups make it an invaluable tool for researchers working in pharmaceuticals, materials science, and chemical synthesis. As ongoing research continues to uncover new applications and properties of this compound, it is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.